Cas no 477762-87-1 (4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazole)
477762-87-1 structure
Product Name:4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazole
CAS No:477762-87-1
MF:C32H23ClF4N2O
MW:562.984441041946
CID:6628907
PubChem ID:5221845
Update Time:2024-01-04
4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- [4-(4-CHLOROPHENYL)-5-(2'-FLUORO-4'-PROPYL[1,1'-BIPHENYL]-4-YL)-1H-PYRAZOL-1-YL][3-(TRIFLUOROMETHYL)PHENYL]METHANONE
- 4-(4-chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazole
- Methanone, [4-(4-chlorophenyl)-5-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-1H-pyrazol-1-yl][3-(trifluoromethyl)phenyl]-
- [4-(4-chlorophenyl)-5-[4-(2-fluoro-4-propylphenyl)phenyl]pyrazol-1-yl]-[3-(trifluoromethyl)phenyl]methanone
- AKOS005104522
- 9P-952
- 477762-87-1
- 4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazole
-
- Inchi: 1S/C32H23ClF4N2O/c1-2-4-20-7-16-27(29(34)17-20)21-8-10-23(11-9-21)30-28(22-12-14-26(33)15-13-22)19-38-39(30)31(40)24-5-3-6-25(18-24)32(35,36)37/h3,5-19H,2,4H2,1H3
- InChI Key: VZFCTMAXJXFMNJ-UHFFFAOYSA-N
- SMILES: C(N1C(C2=CC=C(C3=CC=C(CCC)C=C3F)C=C2)=C(C2=CC=C(Cl)C=C2)C=N1)(C1=CC=CC(C(F)(F)F)=C1)=O
Computed Properties
- Exact Mass: 562.1435037g/mol
- Monoisotopic Mass: 562.1435037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 6
- Complexity: 826
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 642.8±65.0 °C(Predicted)
- pka: -3.66±0.12(Predicted)
4-(4-Chlorophenyl)-5-{2'-fluoro-4'-propyl-[1,1'-biphenyl]-4-yl}-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazole Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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